6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(2,4-dimethoxyphenyl)-3-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H13N5O2S/c1-22-11-5-6-12(13(8-11)23-2)15-20-21-14(18-19-16(21)24-15)10-4-3-7-17-9-10/h3-9H,1-2H3
• InChI Key: CJYNIMPUJGUKPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN3C(=NN=C3S2)C4=CN=CC=C4)OC
• Molecular Formula: C16H13N5O2S
• Molecular Weight: 339.4 g/mol

Description

6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMTT, is a heterocyclic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. Specifically, 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of cyclin-dependent kinases, which are involved in cell cycle regulation. This inhibition leads to the arrest of cell growth and division, which may explain 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole's potential anti-cancer activity.
Biochemical and Physiological Effects
6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and division, induction of apoptosis (programmed cell death), and activation of certain signaling pathways. Additionally, 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have low toxicity in vitro, making it a promising candidate for further development as a potential therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its low toxicity, which allows for higher concentrations to be used without causing harm to cells. Additionally, 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to be stable under various conditions, making it a reliable tool for researchers. However, one limitation of 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several possible future directions for research on 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-based materials with unique properties, such as fluorescence or conductivity. Additionally, further investigation is needed to fully understand the mechanism of action of 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential applications in medicinal chemistry. Finally, the development of more efficient synthesis methods for 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could lead to increased availability and lower costs for researchers.

Scientific Research Applications

6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. In material science, 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, 6-(2,4-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been employed as a fluorescent probe for the detection of metal ions.